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Compound of Interest

Compound Name: Cyhalodiamide

Cat. No.: B1471301 Get Quote

Introduction: Cyhalodiamide is a novel phthalic diamide insecticide developed for the control

of various agricultural pests. As a member of the diamide class of insecticides (IRAC Group

28), its mode of action is centered on the disruption of muscle function in target organisms.

This technical guide provides an in-depth summary of the initial findings regarding its

insecticidal activity, mechanism, target pests, and the experimental protocols used for its

evaluation.

Mechanism of Action: Ryanodine Receptor
Modulation
Cyhalodiamide exerts its insecticidal effects by acting as a potent activator of insect ryanodine

receptors (RyRs). These receptors are large ion channels located on the membrane of the

sarcoplasmic reticulum in muscle cells, and they are fundamental to the process of excitation-

contraction coupling.

Under normal physiological conditions, nerve impulses trigger the release of calcium ions

(Ca²⁺) from the sarcoplasmic reticulum through RyR channels, leading to muscle contraction.

The subsequent re-uptake of Ca²⁺ allows the muscle to relax. Cyhalodiamide binds to a

specific site on the insect RyR, locking it in an open conformation. This action leads to a

continuous and uncontrolled leakage of Ca²⁺ from the sarcoplasmic reticulum into the

cytoplasm.
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The sustained high concentration of cytosolic Ca²⁺ results in permanent muscle contraction,

tonic paralysis, cessation of feeding, and ultimately, the death of the insect. A key advantage of

this mode of action is its high selectivity for insect RyRs over their mammalian counterparts,

contributing to a favorable safety profile for non-target organisms. Furthermore, its unique

mechanism means there is no cross-resistance with conventional insecticide classes.
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Figure 1: Signaling Pathway of Cyhalodiamide

Target Pest Spectrum
Initial studies indicate that Cyhalodiamide is highly effective against a range of lepidopteran

(moth and butterfly) pests, which are among the most destructive to agricultural crops. Its

primary applications are in the protection of rice, cotton, and various vegetable crops.

Key target pests include:

Rice Pests:

Rice Leaf Folder (Cnaphalocrocis medinalis)

Rice Stem Borer (Chilo suppressalis)

Paddy Stem Borer (Scirpophaga incertulas)

Vegetable Pests:

Diamondback Moth (Plutella xylostella)
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Cabbage Caterpillar (Pieris rapae)

Beet Armyworm (Spodoptera exigua)

Prodenia litura

Cotton Pests:

Cotton Bollworm (Helicoverpa armigera)

Other Pests:

Studies have also noted activity against the pine wood nematode (Bursaphelenchus

xylophilus), the causative agent of pine wilt disease.

Quantitative Data on Insecticidal Activity
While specific LC₅₀ (lethal concentration required to kill 50% of a test population) values for

Cyhalodiamide from initial peer-reviewed studies are not widely available in the public domain,

data from related and well-studied diamide insecticides provide a benchmark for its expected

high potency. The table below summarizes the baseline susceptibility of key lepidopteran pests

to other diamide insecticides, demonstrating the typical efficacy of this chemical class.
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Insecticide
Pest
Species

LC₅₀ Value
(mg/L or
ppm)

Exposure
Time

Bioassay
Method

Reference

Flubendiamid

e

Chilo

suppressalis

0.092 mg/L

(Baseline)
-

Rice Seedling

Dipping

Flubendiamid

e

Plutella

xylostella
0.021 mg/ml - Leaf Dip

Chlorantranili

prole

Plutella

xylostella
0.048 mg/ml - Leaf Dip

Chlorantranili

prole

Plutella

xylostella

0.000275 -

0.00037 %
- Leaf-disc Dip

Cyantranilipro

le

Plutella

xylostella
0.007 mg/ml - Leaf Dip

Note: The efficacy of Cyhalodiamide is expected to be within a similar range of high activity

against its target pests.

Experimental Protocols: Insect Bioassays
The insecticidal activity of compounds like Cyhalodiamide is typically determined through

standardized laboratory bioassays. The leaf-dip or diet-incorporation methods are common for

evaluating efficacy against lepidopteran larvae.

Detailed Methodology: Leaf-Dip Bioassay
The leaf-dip bioassay is a standard procedure for assessing the contact and ingestion toxicity

of an insecticide against foliage-feeding insects.

Preparation of Test Solutions:

A stock solution of technical-grade Cyhalodiamide is prepared by dissolving a precise

weight in a suitable solvent (e.g., acetone or DMF).
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A series of serial dilutions are made from the stock solution using distilled water containing

a small amount of a non-ionic surfactant (e.g., Triton X-100) to ensure even spreading on

the leaf surface.

A control solution containing only the solvent and surfactant in water is also prepared.

Treatment Application:

Host plant leaves (e.g., cabbage discs for Plutella xylostella or rice seedlings for Chilo

suppressalis) are excised.

Each leaf is individually dipped into one of the test concentrations or the control solution

for a standardized period (e.g., 10-30 seconds).

The treated leaves are then allowed to air-dry completely on a clean, non-absorbent

surface.

Insect Exposure:

The dried, treated leaves are placed into individual ventilated containers, such as petri

dishes or multi-well trays, lined with moistened filter paper to maintain humidity.

A set number of healthy, uniform-sized larvae (typically 3rd instar) are introduced into each

container.

Multiple replicates are prepared for each concentration and the control.

Incubation and Assessment:

The containers are maintained under controlled environmental conditions (e.g., 25±2°C,

>60% relative humidity, and a set photoperiod).

Mortality is assessed at specific intervals, typically 24, 48, and 72 hours after exposure.

Larvae are considered dead if they are unable to move when prodded with a fine brush.

Data are corrected for control mortality using Abbott's formula.

Data Analysis:
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The mortality data are subjected to probit analysis to calculate the LC₅₀ and LC₉₀ values,

along with their 95% confidence limits.

Figure 2: Workflow for a Standard Leaf-Dip Bioassay
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Figure 2: Workflow for a Standard Leaf-Dip Bioassay
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Initial studies on Cyhalodiamide establish it as a potent insecticide belonging to the diamide

class, with a specific mode of action targeting insect ryanodine receptors. Its primary strength

lies in its efficacy against a broad spectrum of destructive lepidopteran pests. While detailed

quantitative data on its performance relative to other
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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